Cas no 2225169-61-7 (3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid)

• Product Name: 3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid
• CAS No: 2225169-61-7
• MF: C₁₃H₁₆BF₃O₂
• MW: 272.07
• CID: 5142109
• PubChem ID: 133555336
• Update Time: 2025-06-09

3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid
• (3-Cyclohexyl-5-(trifluoromethyl)phenyl)boronic acid
• 2225169-61-7

• Inchi： 1S/C13H16BF3O2/c15-13(16,17)11-6-10(7-12(8-11)14(18)19)9-4-2-1-3-5-9/h6-9,18-19H,1-5H2
• InChI Key： DYXSJTXYWYDKIO-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2CCCCC2)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 272.1195444g/mol
• Monoisotopic Mass: 272.1195444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid

3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid (CAS No. 2225169-61-7): An Overview of Its Synthesis, Applications, and Recent Research

3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid (CAS No. 2225169-61-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its trifluoromethyl and cyclohexyl substituents, which confer it with distinct reactivity and stability profiles.

The synthesis of 3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid typically involves a multi-step process that combines advanced organic synthesis techniques. One common approach is the Suzuki coupling reaction, which is widely used in the preparation of boronic acids. In this method, a boronic ester is coupled with a suitable aryl halide or triflate in the presence of a palladium catalyst. The resulting boronic ester can then be hydrolyzed to form the desired boronic acid. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid has found extensive applications in medicinal chemistry due to its ability to participate in various chemical reactions, particularly those involving metal-catalyzed cross-coupling reactions. These reactions are crucial for the synthesis of complex organic molecules, including pharmaceuticals and biologically active compounds. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the cyclohexyl substituent provides additional steric bulk, which can influence the compound's biological activity and pharmacokinetic properties.

Recent research has highlighted the potential of 3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid in the development of new therapeutic agents. For instance, studies have shown that this compound can be used as a building block for the synthesis of potent inhibitors of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The ability to fine-tune the properties of these inhibitors through structural modifications has opened up new avenues for drug discovery and development.

In addition to its medicinal applications, 3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid has also been explored for its use in materials science. Boronic acids are known for their ability to form stable complexes with diols, which makes them useful in various applications, including the synthesis of functional polymers and the development of sensors. The unique combination of trifluoromethyl and cyclohexyl substituents in this compound enhances its compatibility with different materials, making it a valuable component in the design of advanced materials with tailored properties.

The environmental impact of 3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid is another area of ongoing research. While boronic acids are generally considered to be environmentally friendly compared to other organometallic compounds, their long-term effects on ecosystems are still being studied. Researchers are working to develop more sustainable synthetic methods that minimize waste and reduce the environmental footprint of these compounds.

In conclusion, 3-Trifluoromethyl-5-(cyclohexyl)phenylboronic acid (CAS No. 2225169-61-7) is a highly versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for the development of new therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.